Cas no 1806729-30-5 (Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806729-30-5
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4831716
• Update Time: 2025-07-02

Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-2-19-9(18)4-3-5(17)16-8(6(4)7(11)12)20-10(13,14)15/h3,7H,2H2,1H3,(H,16,17)
• InChI Key： SYVJFKXPSUXQEX-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C=C1C(=O)OCC)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806729-30-5)

The compound Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806729-30-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and trifluoromethoxy groups, contributes to its reactivity and potential utility in drug discovery and crop protection. This article delves into its properties, synthesis, and relevance in modern scientific research, addressing common queries and industry trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate exemplifies this trend, as its fluorine-rich structure aligns with the growing focus on sustainable chemistry and green synthesis. Researchers frequently search for "fluorinated pyridine derivatives" or "CAS 1806729-30-5 applications," reflecting the compound's niche yet expanding role in innovation.

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate typically involves multi-step organic reactions, including esterification and halogenation. Its hydroxy and carboxylate functional groups make it a versatile intermediate for further modifications. Laboratories exploring "pyridine-based building blocks" or "trifluoromethoxy group reactivity" often encounter this compound, underscoring its importance in synthetic chemistry.

From a pharmacological perspective, CAS 1806729-30-5 has attracted attention for its potential as a bioactive scaffold. The difluoromethyl moiety, in particular, is known to mimic metabolic intermediates, making it valuable in enzyme inhibition studies. Queries like "fluorinated drug candidates 2024" or "pyridine carboxylates in medicine" highlight the intersection of this compound with cutting-edge therapeutic development.

In agrochemistry, the trifluoromethoxy group's lipophilicity enhances the compound's ability to penetrate plant cell membranes, a property leveraged in pesticide design. Searches for "next-gen agrochemical intermediates" or "fluorine in crop science" often lead to discussions about derivatives like Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate. Its role in sustainable agriculture aligns with global efforts to reduce environmental impact.

Analytical characterization of CAS 1806729-30-5 employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, critical for reproducibility in research. Keywords like "pyridine derivative analysis" or "fluorine NMR interpretation" resonate with scientists seeking robust protocols for handling such compounds.

Regulatory and safety aspects of Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate adhere to standard laboratory guidelines. While not classified as hazardous under common frameworks, proper handling of fluorinated compounds is essential to mitigate risks. This aligns with frequent searches for "safe handling of fluorochemicals" and "lab safety best practices."

In conclusion, CAS 1806729-30-5 represents a compelling example of how fluorine chemistry drives innovation across disciplines. Its dual utility in pharmaceuticals and agrochemicals, coupled with its structural uniqueness, ensures its continued relevance. As research trends evolve, this compound will likely remain a focal point for queries like "emerging fluorinated intermediates" and "pyridine derivatives in industry," solidifying its place in the scientific lexicon.